Cas no 27203-92-5 (Tramadol)

Tramadol is a non opioid central analgesic, but it has a very weak affinity with opioid receptors. It produces analgesic effect by inhibiting the reuptake of norepinephrine at neuronal synapses, increasing the concentration of extraneuronal serotonin, and affecting pain transmission. Its action intensity is 1 / 10 ~ 1 / 8 of morphine. It has no respiratory inhibition, little dependence, and significant analgesic effect. It has antitussive effect, and the intensity is 50% of codeine. It does not affect the release of histamine, It has no spasmodic effect on smooth muscle. Both oral and injection absorption are good, and the analgesic effect is the same. It takes effect 10-20 minutes after oral administration, and the effect lasts for 4-8 hours. It is metabolized in the liver, and 80% is excreted from the urine in its original form and metabolites within 24 hours< Br>
Tramadol structure
Tramadol structure
Tramadol
27203-92-5
C16H25NO2
263.37
53092

Tramadol Properties

Names and Identifiers

    • Tramadol
    • 2-((dimethylamino)methyl)-1-(m-methoxyphenyl)-cyclohexano
    • cis-(+-)-cyclohexano
    • TRAMAL
    • TRANS-(+/-)-2-[(DIMETHYLAMINO)METHYL]-1-(3-METHOXYPHENYL)CYCLOHEXANOL
    • CRISPIN
    • Cyclohexanol, 2-(dimethylamino)methyl-1-(3-methoxyphenyl)-, (1R,2R)-rel-
    • CG 315E
    • cis-Tramadol
    • (1R,2R)-2-[(dimethylamino)methyl]-1-(3-methoxyphenyl)cyclohexan-1-ol
    • -.)-2-[(Dimethylamino)methyl]-1-(3-methoxyphenyl)cyclohexanol, cis-
    • 2-[(Dimethylamino)methyl]-1-(3-methoxyphenyl)cyclohexanol, cis-
    • Cyclohexanol, 2-((dimethylamino)methyl)-1-(3-methoxyphenyl)-, cis-(.+
    • Cyclohexanol, 2-((dimethylamino)methyl)-1-(m-methoxyphenyl)-
    • E 265
    • U 26255A
    • Ultram
    • (1R,2R)-2-(Dimethylaminomethyl)-1-(3-methoxyphenyl)cyclohexan-1-ol
    • +Expand
    • TVYLLZQTGLZFBW-ZBFHGGJFSA-N
    • 1S/C16H25NO2/c1-17(2)12-14-7-4-5-10-16(14,18)13-8-6-9-15(11-13)19-3/h6,8-9,11,14,18H,4-5,7,10,12H2,1-3H3/t14-,16+/m1/s1
    • CN(C)C[C@H]1CCCC[C@@]1(C2=CC(=CC=C2)OC)O

Computed Properties

  • 263.18865
  • 1
  • 3
  • 4
  • 19

Experimental Properties

  • 32.7
  • 1.4909 (estimate)
  • 406.62°C (rough estimate)
  • 180-181 ºC
  • 0.9903 (rough estimate)

Tramadol Related Literature

27203-92-5 (Tramadol) Related Products

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